![molecular formula C20H19ClFN3OS B459789 3-amino-N-(4-chloro-2-fluorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide CAS No. 627056-91-1](/img/structure/B459789.png)
3-amino-N-(4-chloro-2-fluorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
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Overview
Description
Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms . They are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc . The quinoline nucleus is present in numerous biological compounds, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, platelet-derived growth factor (PDGF) receptor tyrosine kinase (RTK) inhibitory, antiinflammatory, antioxidant, and anti-human immunodeficiency virus (HIV) agents .
Synthesis Analysis
The synthesis of similar compounds often involves reactions between substituted thioureas and α-halo ketones in the presence of a solvent . For example, the compound N-(3-chloro-2-methylphenyl)-4-(4-fluorophenyl)-1,3-thiazol-2-amine was synthesized by refluxing a mixture of 3-chloro-2-methylphenylthiourea and 4-fluorophenacylbromide in ethanol solvent in the absence of a catalyst .Molecular Structure Analysis
Quinolines, containing a nitrogen group, exhibit important biological activities . The activity of quinoline derivatives often depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety .Chemical Reactions Analysis
Quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death .Physical And Chemical Properties Analysis
The presence of chlorine in low molecular weight compounds affects its biological activity by altering the electrophilicity of carbon in the C-Cl bond .Scientific Research Applications
Antiviral Activity
Indole derivatives have been reported to exhibit significant antiviral properties. For instance, certain indole-based compounds have shown inhibitory activity against influenza A and other viruses . Given the structural similarity, our compound could potentially be explored for its efficacy against a range of RNA and DNA viruses.
Anti-inflammatory Activity
Compounds with an indole moiety have demonstrated anti-inflammatory and analgesic activities. They have been compared with established medications like indomethacin and celecoxib for their effectiveness and associated ulcerogenic index . Research into the anti-inflammatory potential of our compound could lead to new therapeutic agents for treating inflammation-related conditions.
Anticancer Activity
Quinoline derivatives are known for their anticancer activities. The synthesis of various quinoline-based scaffolds has been a focus for screening different pharmacological activities, including their potential as anticancer agents . The compound could be investigated for its ability to inhibit cancer cell growth or induce apoptosis in malignant cells.
Antimicrobial Activity
Indole derivatives have been found to possess antimicrobial properties, which include antibacterial, antifungal, and antiparasitic effects . The compound could be studied for its potential use as a broad-spectrum antimicrobial agent.
Antidiabetic Activity
Research has indicated that certain indole derivatives can exhibit antidiabetic activity, offering a new avenue for diabetes treatment . The compound could be analyzed for its ability to modulate blood glucose levels or improve insulin sensitivity.
Antimalarial Activity
Quinoline derivatives have a long history of use in antimalarial drugs. The compound could be explored for its potential as a novel antimalarial agent, especially given the need for new treatments due to drug resistance .
Anticholinesterase Activity
Indole derivatives have shown promise as anticholinesterase agents, which could be beneficial in treating neurodegenerative diseases like Alzheimer’s . The compound could be assessed for its ability to inhibit cholinesterase enzymes, thereby improving neurological function.
Antioxidant Activity
Indole derivatives are also known to have antioxidant properties, which play a crucial role in preventing oxidative stress-related diseases . The compound could be evaluated for its capacity to scavenge free radicals and protect cells from oxidative damage.
Mechanism of Action
Future Directions
The swift development of new molecules containing the quinoline nucleus has generated many research reports in a brief span of time . There is a need to discover novel agents with better pharmacodynamic and pharmacokinetic properties but lesser or no side effects . The use of quinoline scaffolds has remarkably improved the efficacy of drugs used for the treatment of various conditions .
properties
IUPAC Name |
3-amino-N-(4-chloro-2-fluorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClFN3OS/c1-2-10-3-5-15-11(7-10)8-13-17(23)18(27-20(13)25-15)19(26)24-16-6-4-12(21)9-14(16)22/h4,6,8-10H,2-3,5,7,23H2,1H3,(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGMQWHNUJYMCEX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)NC4=C(C=C(C=C4)Cl)F)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClFN3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N-(4-chloro-2-fluorophenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide |
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